Cas no 638217-07-9 (6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide)

• Product Name: 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide
• CAS No: 638217-07-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1032142
• PubChem ID: 16755174
• Update Time: 2025-11-01

6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide
• 6-methoxy-N,2-dimethyl-1-benzofuran-3-carboxamide
• DTXSID90587850
• DB-087632
• 6-methoxy-2-methylbenzofuran-3-carboxylic acid methylamide
• 638217-07-9
• CS-0067395
• D73442
• WLZ3256
• QLDCFCVMWPPGRX-UHFFFAOYSA-N
• SCHEMBL5241996
• A915100

• MDL： MFCD14708185
• Inchi： 1S/C12H13NO3/c1-7-11(12(14)13-2)9-5-4-8(15-3)6-10(9)16-7/h4-6H,1-3H3,(H,13,14)
• InChI Key： QLDCFCVMWPPGRX-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC)=O)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų

6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide

6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide (CAS No. 638217-07-9): A Comprehensive Overview

6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide (CAS No. 638217-07-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide makes it a promising candidate for various drug development initiatives.

The chemical structure of 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide consists of a benzofuran core with a methoxy group at the 6-position and an amide group at the 3-position, substituted with two methyl groups. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The methoxy group enhances the lipophilicity of the molecule, while the amide and methyl groups contribute to its overall stability and reactivity.

Recent studies have highlighted the potential of 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide could be a valuable lead compound for developing drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-1β, which are key mediators of inflammatory responses.

The pharmacokinetic profile of 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide has been studied to understand its bioavailability and metabolism. Research indicates that this compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces. These pharmacokinetic properties make it suitable for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects with minimal side effects. Further studies are needed to confirm these findings and to explore its potential therapeutic applications in larger patient populations.

The synthetic route for producing 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide involves several steps, including the formation of the benzofuran core through a cyclization reaction followed by functional group modifications to introduce the methoxy and amide groups. The process is scalable and can be optimized for large-scale production, making it feasible for commercial drug development.

In conclusion, 6-Methoxy-N,2-dimethylbenzofuran-3-carboxamide (CAS No. 638217-07-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.